6-Ethylbenzo[d]thiazol-2-ol

• CAS RN: 106675-21-2
• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 6-ethyl-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H9NOS/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key: YDSXLCGOBXZYOK-UHFFFAOYSA-N
• SMILES: CCC1=CC2=C(C=C1)NC(=O)S2

Description

6-Ethylbenzo[d]thiazol-2-ol is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the benzothiazole family and has a unique chemical structure that makes it highly versatile.

Mechanism of Action

The mechanism of action of 6-Ethylbenzo[d]thiazol-2-ol is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects through the inhibition of certain enzymes and pathways involved in these processes. It has also been shown to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.
Biochemical and physiological effects:
6-Ethylbenzo[d]thiazol-2-ol has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the expression of certain enzymes involved in cancer cell growth, and protect against oxidative stress and inflammation in the brain. It has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Ethylbenzo[d]thiazol-2-ol for lab experiments is its versatility. It can be easily synthesized and modified to suit a range of applications. It also has a low toxicity profile, making it a safe and effective compound to work with. However, one of the limitations of working with 6-Ethylbenzo[d]thiazol-2-ol is its sensitivity to light and air, which can affect its stability and purity.

Future Directions

There are many future directions for the research and development of 6-Ethylbenzo[d]thiazol-2-ol. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease. Further studies are needed to fully understand its mechanism of action and potential benefits in this area. Another area of interest is its use as a building block for the synthesis of novel materials with unique properties. Additionally, its potential as a fluorescent probe for the detection of heavy metal ions in water could have significant implications for environmental science. Further research is needed to fully explore these and other potential applications of 6-Ethylbenzo[d]thiazol-2-ol.
In conclusion, 6-Ethylbenzo[d]thiazol-2-ol is a highly versatile compound with a range of potential applications in various fields. Its synthesis method has been optimized to produce high yields and purity, and it has been extensively studied for its scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been discussed, as well as future directions for research and development. The potential of this compound is significant, and further studies are needed to fully understand its capabilities.

Synthesis Methods

The synthesis of 6-Ethylbenzo[d]thiazol-2-ol involves the condensation of 2-aminobenzenethiol with ethyl acrylate in the presence of a base catalyst. The reaction proceeds through a Michael addition reaction, followed by a cyclization reaction to form the final product. This method has been optimized to produce high yields and purity of 6-Ethylbenzo[d]thiazol-2-ol.

Scientific Research Applications

6-Ethylbenzo[d]thiazol-2-ol has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, it has been shown to exhibit significant anti-inflammatory and anti-cancer properties. It is also being investigated as a potential drug candidate for the treatment of Alzheimer's disease. In materials science, it has been used as a building block for the synthesis of novel materials, including polymers and liquid crystals. In environmental science, it has been used as a fluorescent probe for the detection of heavy metal ions in water.